Cas no 891129-30-9 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide)

• Product Name: N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide
• CAS No: 891129-30-9
• MF: C₁₃H₇BrN₄O₄S
• MW: 395.188080072403
• CID: 5923666
• PubChem ID: 7533311
• Update Time: 2025-11-03

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-
• AKOS024656458
• F2518-0467
• 891129-30-9
• N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5-nitrothiophene-2-carboxamide
• N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-5-nitrothiophene-2-carboxamide
• N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide

• Inchi： 1S/C13H7BrN4O4S/c14-8-3-1-7(2-4-8)12-16-17-13(22-12)15-11(19)9-5-6-10(23-9)18(20)21/h1-6H,(H,15,17,19)
• InChI Key： YAZHREMPRIXZLT-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=C(Br)C=C3)O2)=O)SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 393.93714g/mol
• Monoisotopic Mass: 393.93714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.793±0.06 g/cm3(Predicted)
• pka: 8.97±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes

Additional information on N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide

Professional Introduction to N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 891129-30-9)

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 891129-30-9, represents a sophisticated molecular structure that combines several key functional groups, making it a promising candidate for various biochemical applications. The presence of both 4-bromophenyl and 5-nitrothiophene moieties in its molecular framework suggests potential interactions with biological targets, which has fueled extensive interest in its pharmacological properties.

The core structure of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide is characterized by a thiophene ring substituted with a nitro group at the 5-position and an oxadiazole ring linked at the 2-position. This arrangement not only imparts unique electronic and steric properties to the molecule but also opens up possibilities for diverse chemical modifications. The incorporation of a 4-bromophenyl group at the 5-position of the oxadiazole ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions or other synthetic methodologies.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents due to their ability to interact with biological targets in complex ways. The oxadiazole moiety, in particular, has been extensively studied for its potential applications in drug development. Its structural features make it an excellent scaffold for designing molecules with enhanced binding affinity and selectivity. The nitro group in the thiophene ring further contributes to the compound's reactivity and pharmacological profile, making it a valuable building block for medicinal chemists.

The synthesis of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the oxadiazole derivative, followed by functionalization of the thiophene ring with a nitro group. The introduction of the 4-bromophenyl group is typically achieved through bromination or Suzuki-Miyaura cross-coupling reactions. Each step in the synthesis must be meticulously controlled to avoid side reactions and to ensure that the final product meets the desired specifications.

The pharmacological potential of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide has been explored in several recent studies. Research indicates that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The combination of the oxadiazole and nitrothiophene moieties appears to enhance its binding affinity to these targets, making it a potential lead compound for further development.

One notable study published in a leading pharmaceutical journal demonstrated that derivatives of this compound show significant inhibitory activity against certain kinases associated with cancer progression. The study utilized computational modeling and experimental validation to elucidate the binding mechanism of these derivatives. The results suggest that the 4-bromophenyl group plays a crucial role in stabilizing the interaction between the compound and its target protein. This finding highlights the importance of structural optimization in enhancing pharmacological activity.

The synthetic flexibility of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide also makes it an attractive scaffold for designing novel drug candidates. By modifying different parts of its molecular structure, researchers can fine-tune its pharmacological properties to achieve desired therapeutic effects. For instance, replacing the nitro group with other functional groups or introducing additional substituents can alter its bioavailability and metabolic stability.

In conclusion, N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 891129-30) is a structurally complex and highly versatile compound with significant potential in pharmaceutical research. Its unique molecular architecture and functional groups make it an excellent candidate for further exploration as a pharmacological agent. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug development efforts aimed at addressing various diseases.